Cas no 2138526-84-6 (methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine)

Methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine is a piperidine derivative with potential applications in pharmaceutical and chemical research due to its unique structural features. The compound incorporates both methyl and propoxy substituents on the piperidine ring, enhancing its versatility in synthetic modifications. Its tertiary amine functionality may contribute to binding interactions in biologically active molecules, making it a candidate for further study in medicinal chemistry. The propoxy group offers additional steric and electronic effects, which could influence solubility and reactivity. This compound is of interest for exploratory synthesis, particularly in the development of novel pharmacophores or as an intermediate in specialized organic transformations.
methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine structure
2138526-84-6 structure
Product Name:methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine
CAS No:2138526-84-6
MF:C11H24N2O
MW:200.321063041687
CID:6212252
PubChem ID:165871940
Update Time:2025-06-15

methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine
    • 2138526-84-6
    • methyl[(1-methyl-4-propoxypiperidin-4-yl)methyl]amine
    • EN300-1143901
    • Inchi: 1S/C11H24N2O/c1-4-9-14-11(10-12-2)5-7-13(3)8-6-11/h12H,4-10H2,1-3H3
    • InChI Key: WCIKLRDIZKCLCD-UHFFFAOYSA-N
    • SMILES: O(CCC)C1(CNC)CCN(C)CC1

Computed Properties

  • Exact Mass: 200.188863393g/mol
  • Monoisotopic Mass: 200.188863393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 24.5Ų

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Additional information on methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine

Exploring Methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine (CAS No. 2138526-84-6): Properties, Applications, and Innovations

In the ever-evolving landscape of chemical research, methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine (CAS No. 2138526-84-6) has garnered significant attention for its unique structural properties and potential applications. This compound, characterized by its piperidine backbone and propoxy and methylamine functional groups, offers a versatile platform for pharmaceutical and material science innovations. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly in modulating central nervous system (CNS) targets, given its structural resemblance to bioactive amines.

The growing interest in CAS No. 2138526-84-6 aligns with broader trends in precision medicine and small-molecule therapeutics. As the demand for novel CNS-active compounds rises, this molecule's potential to interact with neurotransmitter receptors or transporters has sparked curiosity. Its lipophilic nature, influenced by the propoxy moiety, may enhance blood-brain barrier permeability—a critical factor in neuropharmacology. Concurrently, its methylamine group could facilitate interactions with enzymatic targets, making it a candidate for further structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine has implications in catalysis and material synthesis. Its tertiary amine functionality could serve as a ligand in metal-organic frameworks (MOFs) or as a building block for polymeric materials. Recent advancements in green chemistry have also highlighted the need for sustainable synthesis routes for such compounds, driving research into atom-efficient methodologies and biocatalytic approaches.

From an analytical perspective, the characterization of CAS No. 2138526-84-6 relies heavily on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound's integrity for research applications. Notably, the rise of AI-driven drug discovery has accelerated virtual screening of similar structures, with databases increasingly incorporating piperidine derivatives for machine learning models.

As regulatory landscapes evolve, the safe handling and environmental impact of such compounds remain paramount. Researchers emphasize responsible sourcing and waste minimization in line with REACH and GMP guidelines. The compound's stability under various pH and temperature conditions is also under investigation to expand its utility in formulation science.

In summary, methyl(1-methyl-4-propoxypiperidin-4-yl)methylamine represents a compelling case study at the intersection of medicinal chemistry and materials science. Its exploration reflects broader shifts toward targeted therapeutics and functional materials, offering fertile ground for interdisciplinary collaboration. Future research may unlock its full potential in addressing unmet medical needs or advancing sustainable technologies.

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